Cas no 1805216-56-1 (Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1805216-56-1
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4839713
• Update Time: 2025-05-20

Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-18-8-4-9(20-11(13,14)15)7(5-12)16-6(8)3-10(17)19-2/h4H,3,5H2,1-2H3
• InChI Key： TUSLXDCMKXLRSI-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(CC(=O)OC)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805216-56-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1805216-56-1, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic acetate derivative has garnered attention due to its versatile structural features and potential applications in drug development, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.

The molecular structure of Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate is characterized by a pyridine core substituted with functional groups that enhance its reactivity and biological relevance. The presence of a bromomethyl group at the 2-position provides a reactive site for further chemical modifications, enabling the construction of more complex molecules through nucleophilic substitution reactions. Additionally, the methoxy and trifluoromethoxy substituents at the 5- and 3-positions, respectively, contribute to the compound's electronic properties and influence its interactions with biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The unique combination of electron-withdrawing and electron-donating groups in Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate makes it a valuable intermediate in the synthesis of small-molecule drugs. For instance, researchers have explored its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromomethyl group serves as a versatile handle for introducing additional functionalities, while the methoxy and trifluoromethoxy groups modulate the compound's solubility and binding affinity to biological targets.

The pharmaceutical industry has increasingly leveraged fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a trifluoromethoxy group in Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate aligns with this trend, making it a promising candidate for drug discovery programs. Recent studies have demonstrated its role in synthesizing novel antiviral agents, where the trifluoromethoxy group enhances binding interactions with viral proteases and polymerases. This underscores the compound's potential in addressing emerging infectious diseases.

Beyond its applications in drug development, Methyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate has also found utility in materials science. Its ability to undergo selective functionalization makes it a valuable building block for designing advanced polymers and coatings with tailored properties. For example, researchers have utilized this compound to develop conductive polymers that exhibit improved stability and electrical conductivity, which are essential for applications in organic electronics.

The synthesis of Methyl 2-(bromomethyl)-5-(\textbf{methoxy})-3-(\textbf{trifluoromethoxy})pyridine-6-acetate involves multi-step organic transformations that highlight the compound's synthetic versatility. Starting from commercially available pyridine precursors, a series of halogenation, methylation, and acetylation reactions are typically employed to introduce the desired functional groups. The use of palladium-catalyzed cross-coupling reactions has further streamlined its synthesis, enabling higher yields and purities. These advances in synthetic methodology underscore the compound's importance as a research tool in both academic laboratories and industrial settings.

In conclusion, Methyl 2-(\textbf{ bromomethyl}) -5 - (\textbf{ methoxy}) -3 - (\textbf{ trifluoromethoxy}) - pyridine -6 -acetate (CAS No. 1805216 -56 -1) is a multifaceted compound with significant implications in chemical synthesis and pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its role in advancing scientific discovery is poised to expand further.